rac-(2R,3R)-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane, trans

• CAS RN: 1807940-95-9
• Molecular Formula: C13H14ClF3O
• Molecular Weight: 278.7

Description

Rac-(2R,3R)-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane, trans, or more simply known as rac-CTFPO, is a chiral compound with a variety of applications in organic synthesis. It is a useful reagent for the preparation of enantiomerically pure compounds, and has been used as a catalyst in asymmetric synthesis. Rac-CTFPO has been studied extensively in the laboratory, and its properties have been well characterized. In

Scientific Research Applications

Rac-CTFPO is widely used in organic synthesis, and has been applied in the synthesis of a variety of compounds, including pharmaceuticals, natural products, and agrochemicals. It has also been used as a catalyst in asymmetric synthesis, and has been used to prepare enantiomerically pure compounds. In addition, rac-CTFPO has been used as a chiral ligand in asymmetric catalysis.

Mechanism of Action

Rac-CTFPO acts as a chiral ligand, and is able to coordinate with a variety of substrates. The coordination of the ligand to the substrate is believed to be the key step in the catalytic process. The ligand is believed to facilitate the formation of an enantiomerically pure product by stabilizing the transition state of the reaction, thus allowing for the formation of the desired product in good yield.
Biochemical and Physiological Effects
Rac-CTFPO is not known to have any direct biochemical or physiological effects. However, it has been used as a catalyst in the synthesis of compounds that have various biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

Rac-CTFPO has several advantages for use in laboratory experiments. It is relatively stable and can be stored for extended periods of time. It is also easy to handle and is relatively inexpensive. However, it is not suitable for use in reactions involving highly reactive substrates, as it can be easily deactivated by the substrate.

Future Directions

The use of rac-CTFPO as a chiral ligand in asymmetric catalysis is an area that has seen significant progress in recent years. Future research could focus on the development of more efficient and selective catalysts, as well as the application of rac-CTFPO in the synthesis of more complex molecules. Additionally, further research could be done on the mechanism of action of rac-CTFPO and the development of new synthetic methods using rac-CTFPO as a catalyst. Finally, the development of new methods for the synthesis of enantiomerically pure compounds using rac-CTFPO could lead to the discovery of new pharmaceuticals and agrochemicals.

Synthesis Methods

Rac-CTFPO can be synthesized from the reaction of (S)-2-chloro-3-methyl-2-butanol and 3-trifluoromethylphenol in the presence of a palladium catalyst. The reaction is carried out in a solvent such as ethyl acetate or acetonitrile, and is typically carried out under an atmosphere of nitrogen or argon. The reaction proceeds in good yield, and the product can be isolated by simple workup.